Cas no 132031-97-1 (7-Oxabicyclo[4.1.0]heptane, 3-propyl-)

• Product Name: 7-Oxabicyclo[4.1.0]heptane, 3-propyl-
• CAS No: 132031-97-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 898840
• PubChem ID: 20437099
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane, 3-propyl- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane, 3-propyl-

• Inchi： 1S/C9H16O/c1-2-3-7-4-5-8-9(6-7)10-8/h7-9H,2-6H2,1H3
• InChI Key： WUKUJFNYTULCOP-UHFFFAOYSA-N
• SMILES： O1C2CCC(CCC)CC12

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes